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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B1295455 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethoxy)benzyl alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(Trifluoromethoxy)benzyl alcohol. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
Property Value Source

CAS Number 50823-90-0 [1]

Molecular Formula C8H7F3O2 N/A

Appearance Colorless liquid [2]

Boiling Point 68 °C @ 2 mmHg [2]

Flash Point 84 °C / 183.2 °F [2]

Specific Gravity 1.290 [2]

Vapor Density 6.07 [2]
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Hazard Identification and Personal Protective Equipment
(PPE)
Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield. Must comply with

EN166 (EU) or OSHA 29 CFR

1910.133 standards.

To protect against splashes

and vapors that can cause

serious eye irritation.[2][3][4]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or PVC

recommended). A flame-

retardant lab coat or chemical-

resistant apron should be

worn.

To prevent skin contact which

can cause irritation.[5][6][7]

Nitrile gloves offer good

resistance to bases, oils, and

many solvents.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter (Type A, Brown) is

recommended.

To avoid inhalation of vapors

which may cause respiratory

irritation.[5][8]
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A systematic approach to handling 3-(Trifluoromethoxy)benzyl alcohol from receipt to

disposal is critical for ensuring laboratory safety.

Experimental Workflow Diagram
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Safe Handling Workflow for 3-(Trifluoromethoxy)benzyl alcohol

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Response

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Chemical Transport to Hood

Perform Experiment

Secure Container After UseSpill Containment First Aid

Decontaminate Work Area

Segregate Waste

Dispose of Waste via Approved Channels

Evacuate & Report

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3-(Trifluoromethoxy)benzyl alcohol.
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Step-by-Step Handling Procedures
1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 3-(Trifluoromethoxy)benzyl alcohol and any other chemicals being used.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above. Inspect all PPE for integrity before use.[7]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[2][8] Eyewash stations and safety showers must be readily accessible.

[2]

2. Handling and Experimentation:

Chemical Transport: Transport the chemical in a sealed, properly labeled container. Use a

secondary container to prevent spills during transport.

Dispensing: Avoid breathing vapors.[8] Dispense the liquid carefully, keeping the container

opening away from your breathing zone.

Heating: Keep away from open flames, hot surfaces, and other sources of ignition.[2][9]

Incompatible Materials: Avoid contact with acid anhydrides, acid chlorides, and reducing

agents.[2][5]

3. Post-Experiment Cleanup:

Decontamination: Thoroughly wash your hands and any exposed skin with soap and water

after handling.[2][5]

Work Area: Clean the work area to remove any residual contamination.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place away from incompatible materials.[2][8]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2][9] Seek medical attention if irritation

occurs.[2]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

including under the eyelids.[2][5] Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][5] If not breathing, give artificial respiration.[2] Call a poison center or doctor if

you feel unwell.[8]

Ingestion: Clean the mouth with water and seek immediate medical attention.[2][9]

Spills: For small spills, absorb with an inert material (e.g., sand, silica gel) and place in a

suitable, closed container for disposal.[2][9] For large spills, evacuate the area and contact

your institution's emergency response team.[10] Remove all sources of ignition.[2]

Disposal Plan
Waste Collection: Collect all waste containing 3-(Trifluoromethoxy)benzyl alcohol,
including contaminated PPE and absorbent materials, in a designated, labeled, and sealed

container.

Disposal: Dispose of the chemical waste through an approved waste disposal plant.[2][5][8]

Do not let this chemical enter the environment.[2] Follow all local, regional, and national

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemical-label.com [chemical-label.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3813DN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1295455?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3813DN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1673906&productDescription=3-%28TRIFLROMETHL%29BENZL+ALCHO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1295455?utm_src=pdf-custom-synthesis
https://chemical-label.com/en/ghs/print-clp/50823-90-0/3-trifluoromethoxybenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fishersci.com [fishersci.com]

3. mcrsafety.com [mcrsafety.com]

4. static.cymitquimica.com [static.cymitquimica.com]

5. fishersci.com [fishersci.com]

6. hsa.ie [hsa.ie]

7. WERCS Studio - Application Error [assets.thermofisher.com]

8. aksci.com [aksci.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Trifluoromethoxy)benzyl alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295455#personal-protective-equipment-for-
handling-3-trifluoromethoxy-benzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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